4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95%

• IUPAC Name: N-tert-butyl-4-(2-fluoro-4-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-16(2,3)18-22(20,21)13-7-4-11(5-8-13)14-9-6-12(19)10-15(14)17/h4-10,18-19H,1-3H3
• InChI Key: NPIFZOZXIUBYQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol
• CAS No.: 1261948-94-0

Description

4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% (4-t-BSFP) is a phenol derivative with a wide range of applications in the field of scientific research. It is used in various fields such as biochemistry, physiology, and pharmacology. 4-t-BSFP is a useful reagent in the synthesis of various compounds, and its mechanism of action is currently being studied.

Mechanism of Action

The mechanism of action of 4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% is not fully understood. However, it is believed that the sulfonamide group of the molecule is responsible for its catalytic activity. It is thought that the presence of a sulfonamide group on the molecule increases its reactivity, allowing it to act as a catalyst in the hydrolysis of esters and amides.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% are not well understood. However, it is believed that the molecule may have some effect on the human body, as it is known to be a weak inhibitor of enzymes involved in the metabolism of drugs. In addition, it has been reported to have some anti-inflammatory and anti-allergic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% in laboratory experiments is its low cost and ease of synthesis. Additionally, it is a relatively non-toxic compound, making it safe to handle in the laboratory. However, it is important to note that the molecule is not very stable, and thus its use should be limited to short-term experiments.

Future Directions

The future directions of 4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% research include further investigation into its mechanism of action, as well as its potential applications in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects is needed in order to better understand its potential therapeutic use. Finally, further studies are needed to determine the optimal conditions for its use in laboratory experiments.

Synthesis Methods

4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% can be synthesized by a two-step process involving the reaction of 4-t-butylsulfamoylphenol with 3-fluoro-4-chlorophenol in the presence of an acid catalyst. The first step involves the formation of a sulfonamide linkage between the two reactants, followed by the subsequent displacement of the chloride ion by the fluorine atom. The reaction is carried out at room temperature and the product is purified by recrystallization.

Scientific Research Applications

4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% has a wide range of applications in the field of scientific research. It is used as a reagent in the synthesis of various compounds, such as peptides, nucleotides, and other organic compounds. It is also used as a catalyst in the hydrolysis of esters and amides. In addition, 4-(4-t-Butylsulfamoylphenyl)-3-fluorophenol, 95% is used in the synthesis of fluorescent dyes, and has been used to label proteins for imaging and detection.